Cas no 2229124-49-4 (3-(5-nitropyridin-2-yl)oxolane-2,5-dione)

• Product Name: 3-(5-nitropyridin-2-yl)oxolane-2,5-dione
• CAS No: 2229124-49-4
• MF: C₉H₆N₂O₅
• MW: 222.15434217453
• CID: 6553363
• PubChem ID: 165679385
• Update Time: 2025-05-20

3-(5-nitropyridin-2-yl)oxolane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-(5-nitropyridin-2-yl)oxolane-2,5-dione
• 2229124-49-4
• EN300-1783710

• Inchi： 1S/C9H6N2O5/c12-8-3-6(9(13)16-8)7-2-1-5(4-10-7)11(14)15/h1-2,4,6H,3H2
• InChI Key： JYVGWJVKKNPWBR-UHFFFAOYSA-N
• SMILES： O1C(CC(C1=O)C1C=CC(=CN=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 222.02767130g/mol
• Monoisotopic Mass: 222.02767130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 102Ų

Additional information on 3-(5-nitropyridin-2-yl)oxolane-2,5-dione

3-(5-Nitropyridin-2-yl)oxolane-2,5-dione: A Comprehensive Overview

The compound 3-(5-nitropyridin-2-yl)oxolane-2,5-dione (CAS No: 2229124-49-4) is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural features and potential applications in various research domains. The molecule consists of a pyridine ring substituted with a nitro group at the 5-position and an oxolane (dihydrofuran) ring fused with a diketone moiety at the 3-position. This combination of functional groups imparts distinctive chemical and physical properties to the compound.

Recent studies have highlighted the importance of 3-(5-nitropyridin-2-yl)oxolane-2,5-dione in the development of advanced materials, particularly in the context of its role as a precursor for synthesizing heterocyclic compounds. The nitro group on the pyridine ring contributes to the molecule's electronic properties, making it a valuable component in the design of functional materials. Moreover, the diketone moiety facilitates various chemical transformations, such as cycloaddition reactions and enolate formations, which are critical in organic synthesis.

One of the most promising applications of 3-(5-nitropyridin-2-yl)oxolane-2,5-dione lies in its use as an intermediate in the synthesis of bioactive compounds. Researchers have demonstrated that this compound can be employed in the construction of complex molecular frameworks, including those with potential pharmacological activity. For instance, its ability to undergo nucleophilic aromatic substitution reactions has been exploited to create derivatives with enhanced biological properties.

The synthesis of 3-(5-nitropyridin-2-yl)oxolane-2,5-dione typically involves a multi-step process that combines principles from both classical and modern organic chemistry. The key steps often include nitration of pyridine derivatives followed by cyclization reactions to form the oxolane ring system. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact.

In terms of physical properties, 3-(5-nitropyridin-2-yl)oxolane-2,5-dione exhibits a high degree of thermal stability, making it suitable for applications that require exposure to elevated temperatures. Its solubility characteristics also make it amenable to various analytical techniques, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

From an environmental standpoint, studies have shown that 3-(5-nitropyridin-2-yl)oxolane-2,5-dione is relatively non-toxic under normal handling conditions. However, like all chemical compounds, proper safety precautions should be taken during its synthesis and use to ensure compliance with occupational health standards.

Looking ahead, the continued exploration of 3-(5-nitropyridin-2-yl)oxolane-2,5-dione is expected to yield further insights into its potential applications across diverse scientific disciplines. Its unique combination of structural features and reactivity makes it an invaluable tool for researchers seeking to push the boundaries of organic chemistry and materials science.